Cas no 1427023-96-8 (Ethyl 5-amino-1-(3-pyridyl)pyrazole-3-carboxylate)

Ethyl 5-amino-1-(3-pyridyl)pyrazole-3-carboxylate is a pyrazole-based heterocyclic compound featuring a 3-pyridyl substituent and an ester functional group. This structure confers versatility as a synthetic intermediate in medicinal chemistry, particularly for the development of pharmacologically active molecules. The presence of both amino and carboxylate moieties enhances its reactivity, enabling selective modifications for targeted applications. Its pyridine and pyrazole rings contribute to potential metal coordination properties, making it useful in ligand design. The compound exhibits stability under standard handling conditions and is compatible with common organic solvents, facilitating its use in multi-step synthetic routes. Its well-defined structure ensures reproducibility in research applications.

Ethyl 5-amino-1-(3-pyridyl)pyrazole-3-carboxylate structure

1427023-96-8 structure

Product Name:Ethyl 5-amino-1-(3-pyridyl)pyrazole-3-carboxylate

CAS No:1427023-96-8

MF:C₁₁H₁₂N₄O₂

MW:232.23858165741

CID:5179936

Update Time:2025-05-21

Ethyl 5-amino-1-(3-pyridyl)pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-amino-1-(3-pyridyl)pyrazole-3-carboxylate
- Inchi： 1S/C11H12N4O2/c1-2-17-11(16)9-6-10(12)15(14-9)8-4-3-5-13-7-8/h3-7H,2,12H2,1H3
- InChI Key： ZFKXCYCZNODOLH-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CN=C2)C(N)=CC(C(OCC)=O)=N1

Ethyl 5-amino-1-(3-pyridyl)pyrazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR480065-1g	Ethyl 5-amino-1-(3-pyridyl)pyrazole-3-carboxylate	1427023-96-8		1g	£705.00	2024-05-23

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Additional information on Ethyl 5-amino-1-(3-pyridyl)pyrazole-3-carboxylate

Research Brief on Ethyl 5-amino-1-(3-pyridyl)pyrazole-3-carboxylate (CAS: 1427023-96-8) in Chemical Biology and Pharmaceutical Applications

Ethyl 5-amino-1-(3-pyridyl)pyrazole-3-carboxylate (CAS: 1427023-96-8) is a pyrazole-based compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole core and functional groups, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Ethyl 5-amino-1-(3-pyridyl)pyrazole-3-carboxylate in the synthesis of novel kinase inhibitors. The study demonstrated that this compound could be efficiently modified to target specific kinases involved in cancer progression, such as EGFR and VEGFR. The researchers highlighted its favorable pharmacokinetic properties, including good solubility and bioavailability, which make it a promising candidate for further drug development.

Another notable application of Ethyl 5-amino-1-(3-pyridyl)pyrazole-3-carboxylate was reported in a recent Bioorganic & Medicinal Chemistry Letters article. The study focused on its use as a precursor for the development of anti-inflammatory agents. By incorporating this compound into a series of derivatives, the researchers identified several molecules with potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6. These findings suggest potential therapeutic applications for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its role in drug discovery, Ethyl 5-amino-1-(3-pyridyl)pyrazole-3-carboxylate has also been explored in chemical biology for probe development. A 2022 study in ACS Chemical Biology utilized this compound to design fluorescent probes for detecting reactive oxygen species (ROS) in live cells. The probes exhibited high sensitivity and selectivity, enabling real-time monitoring of ROS levels in various disease models, including neurodegenerative disorders and cancer.

The synthesis and scalability of Ethyl 5-amino-1-(3-pyridyl)pyrazole-3-carboxylate have also been a focus of recent research. A 2023 publication in Organic Process Research & Development described an optimized synthetic route that improves yield and reduces production costs. This advancement is particularly relevant for industrial-scale applications, ensuring a reliable supply of the compound for ongoing research and development efforts.

In conclusion, Ethyl 5-amino-1-(3-pyridyl)pyrazole-3-carboxylate (CAS: 1427023-96-8) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a building block for drug discovery, combined with its favorable physicochemical properties, underscores its potential for future therapeutic applications. Ongoing studies continue to explore new derivatives and applications, positioning this compound as a key player in the development of next-generation pharmaceuticals.